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Compound of Interest

Compound Name: ReACp53

Cat. No.: B1150034

Technical Support Center: ReACp53 Peptide

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage and handling of ReACp53 peptide.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended temperature for long-term storage of lyophilized ReACp53
peptide?

For long-term storage, lyophilized ReACp53 peptide should be stored at -20°C or -80°C.[1][2]
[3] When stored at -20°C, the peptide is stable for up to three years.[4][5] For maximum
stability, storing at -80°C is preferred.[2]

Q2: How should | store ReACp53 peptide once it has been reconstituted in a solvent?

Reconstituted ReACp53 peptide solutions should be stored at -80°C for long-term storage,
where they can be stable for up to one year.[4] For shorter-term storage, -20°C is suitable for
up to one month.[4][5][6] It is highly recommended to aliquot the peptide solution into single-
use volumes to avoid repeated freeze-thaw cycles.[5]

Q3: What solvents are recommended for reconstituting ReACp53 peptide?

ReACp53 peptide can be reconstituted in sterile, distilled water or DMSO.[4][7] For aqueous
solutions, a concentration of up to 50 mg/mL can be achieved, though sonication may be
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required to facilitate dissolution.[7] For DMSO, a concentration of 10 mg/mL is achievable; it is
important to use fresh, moisture-free DMSO.[4]

Q4: Can | store reconstituted ReACp53 peptide at 4°C?

Storing reconstituted peptides at 4°C is generally not recommended for more than a few days
to a week.[2] For any storage beyond a week, it is best to freeze the aliquots.

Q5: How can | prevent degradation of the ReACp53 peptide during storage and handling?

To minimize degradation, always store the peptide in its lyophilized form at -20°C or -80°C until
you are ready to use it.[1] When preparing to reconstitute, allow the vial to warm to room
temperature in a desiccator before opening to prevent condensation.[3] For peptides in
solution, avoid repeated freeze-thaw cycles by preparing single-use aliquots.[5] Protect the
peptide from light and moisture.[3]

Troubleshooting Guide

Issue 1: The ReACp53 peptide will not fully dissolve in water.

» Possible Cause: The peptide concentration may be too high, or the peptide may have formed
aggregates.

¢ Solution: Gentle warming (not exceeding 40°C) or sonication can aid in dissolving the
peptide.[7][8] If solubility issues persist, consider reconstituting in a small amount of DMSO
first, then diluting with your aqueous buffer.[8]

Issue 2: | am seeing a decrease in the peptide's activity in my experiments over time.

o Possible Cause: The peptide may be degrading due to improper storage or handling. This
can be caused by repeated freeze-thaw cycles, exposure to moisture, or oxidation.[3]

¢ Solution: Ensure you are following the recommended storage conditions. Use single-use
aliquots to avoid freeze-thaw cycles.[5] When reconstituting, use sterile, oxygen-free
solvents if possible, especially if your peptide sequence is susceptible to oxidation.[8] Before
use, allow the vial to equilibrate to room temperature before opening.[3]

Issue 3: | observe precipitation in my peptide solution after thawing.
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e Possible Cause: The peptide may have come out of solution during the freezing process.

e Solution: Before use, ensure the solution is fully thawed and gently vortex or sonicate to

redissolve any precipitate. Visually inspect the solution for clarity before use in your

experiment.[9]

Data Presentation

Table 1. Recommended Long-Term Storage Conditions for ReACp53 Peptide

Storage .
Form Duration
Temperature

Citations

Lyophilized Powder -20°C Up to 3 years

[4]115]

Several years
Lyophilized Powder -80°C (Recommended for
maximum stability)

[2]

In Solvent (e.g.,

-20°C Up to 1 month
Water, DMSO)

[415](6]

In Solvent (e.g.,

-80°C Up to 1 year
Water, DMSO)

[4]

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized ReACp53 Peptide

o Equilibration: Before opening the vial, allow the lyophilized ReACp53 peptide to warm to

room temperature for at least 15-20 minutes, preferably in a desiccator.[3][10] This prevents

moisture from condensing on the peptide.

e Solvent Preparation: Prepare the desired sterile solvent (e.g., sterile distilled water or fresh,

moisture-free DMSO).

 Dissolution: Add the appropriate volume of solvent to the vial to achieve the desired stock

concentration. For example, to create a 10 mg/mL stock solution from 1 mg of peptide, add

100 pL of solvent.
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e Mixing: Gently swirl or vortex the vial to dissolve the peptide completely.[10] If necessary,

sonicate the solution to aid dissolution.[7]

 Aliquoting: Once fully dissolved, dispense the solution into single-use, low-protein-binding

microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or -80°C for long-term

storage (up to 1 year).[4][5][6]
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Caption: Workflow for long-term storage and handling of ReACp53 peptide.
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Caption: Mechanism of ReACp53 in rescuing mutant p53 function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Best practices for long-term storage of ReACp53
peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150034#best-practices-for-long-term-storage-of-
reacp53-peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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